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Compound of Interest

Compound Name:
6-Amino-1-naphthalenesulfonic

acid

Cat. No.: B160885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

6-Amino-1-naphthalenesulfonic acid. The information is intended to support laboratory

safety protocols and ensure the well-being of personnel working with this compound.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is

foundational to its safe handling. The following table summarizes key data for 6-Amino-1-
naphthalenesulfonic acid.
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Property Value Reference

Molecular Formula C₁₀H₉NO₃S [1][2][3]

Molecular Weight 223.25 g/mol [1][2][3]

Appearance
White to gray to red

powder/crystal

Water Solubility

0.33 g/L at 20 °C (for isomer 6-

Amino-2-naphthalenesulfonic

acid)

Melting Point

Decomposes at 346.66 °C (for

isomer 6-Amino-2-

naphthalenesulfonic acid)

[4]

pH
3.63 (for isomer 6-Amino-2-

naphthalenesulfonic acid)
[4]

Hazard Identification and Classification
6-Amino-1-naphthalenesulfonic acid is classified as a hazardous substance. The following

table outlines its GHS hazard classifications.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Data sourced from multiple safety data sheets.
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Proper handling and storage are critical to minimize exposure and ensure a safe working

environment. The following workflow outlines the key stages of handling this compound.

Receipt of Chemical Secure and Appropriate StorageInspect container Pre-Use Checks (SDS, PPE)Retrieve from storage Handling in Ventilated Area Weighing and DispensingUse fume hood/ventilated enclosure Use in Experiment Decontamination of Work AreaAfter experiment completion Waste DisposalSegregate waste

Click to download full resolution via product page

Caption: Safe handling workflow for 6-Amino-1-naphthalenesulfonic acid.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 6-Amino-1-
naphthalenesulfonic acid.

PPE Type Specification

Eye/Face Protection Safety glasses with side-shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge if ventilation is inadequate

or for spill cleanup.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following diagram

illustrates the recommended first aid procedures for different routes of exposure.
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Exposure to 6-Amino-1-naphthalenesulfonic acid

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air. Remove contaminated clothing. Rinse cautiously with water for several minutes. Rinse mouth.

Seek medical attention if breathing is difficult. Wash skin with soap and water for at least 15 minutes.

Seek medical attention if irritation persists.

Remove contact lenses, if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid measures for exposure to 6-Amino-1-naphthalenesulfonic acid.

Fire Fighting and Accidental Release Measures
Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce carbon oxides, nitrogen oxides, and sulfur

oxides.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Avoid breathing dust.

Environmental Precautions: Prevent entry into drains and waterways.

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation.

Place in a sealed, labeled container for disposal. Clean the spill area thoroughly with soap

and water.

Toxicological Information
Detailed toxicological studies specifically for 6-Amino-1-naphthalenesulfonic acid are not

readily available in the public domain. However, data for the isomer 6-Amino-2-

naphthalenesulfonic acid can provide some insight.

Test Species Route Result

Acute Oral Toxicity

(LD50)
Rat (female) Oral 5000 mg/kg bw

Acute Dermal Toxicity

(LD50)
Rat (male/female) Dermal > 2000 mg/kg bw

Toxicity to fish (LC50) Danio rerio - > 100 mg/L (96 h)

Toxicity to daphnia

(EC50)
Daphnia magna - > 100 mg/L (48 h)

Toxicity to algae

(EC50)
Chlorella vulgaris - > 200 mg/L (72 h)

Data for 6-Amino-2-naphthalenesulfonic acid.[4]

Experimental Protocols: Dermal Irritation Testing
The assessment of skin irritation is a critical component of the safety evaluation for chemicals.

The following is a summary of the methodology outlined in the OECD Guideline 404 for Acute

Dermal Irritation/Corrosion.[5][6][7]
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Principle of the Test
A single dose of the test substance is applied to the skin of an animal, typically a rabbit. The

substance is applied to a small area of skin (approximately 6 cm²) on one or more animals.[6]

The degree of irritation is evaluated at specific intervals, and the reversibility of any observed

effects is also assessed.

Test Procedure
Animal Selection and Preparation: Healthy young adult albino rabbits are used. The fur on

the back of the animal is clipped 24 hours before the test.

Application of Test Substance: A small amount (typically 0.5 g of a solid) of the test

substance is applied to the prepared skin and covered with a gauze patch and non-irritating

tape.

Exposure Duration: The exposure period is typically 4 hours.[7]

Observation: After the exposure period, the patch is removed, and the skin is gently cleaned.

Skin reactions are evaluated for erythema (redness) and edema (swelling) at 1, 24, 48, and

72 hours after patch removal. Observations may continue for up to 14 days to assess the

reversibility of the effects.[7]

Grading of Skin Reactions: Skin reactions are scored based on a standardized grading

scale. For example, erythema can be scored from 0 (no erythema) to 4 (severe erythema).[5]

Data Interpretation
The scores for erythema and edema are used to calculate a primary irritation index. This index,

along with the nature and reversibility of the skin reactions, is used to classify the substance's

skin irritation potential.

Disposal Considerations
All waste materials contaminated with 6-Amino-1-naphthalenesulfonic acid should be treated

as hazardous waste. Dispose of the chemical and its container in accordance with local,

regional, and national regulations. Do not allow the chemical to enter drains or the

environment.
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Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. All personnel handling this chemical should be adequately trained and familiar

with the contents of the Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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